N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea

• Molecular Formula: C14H10ClN3OS
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3-(2-chlorophenyl)urea
• InChI: InChI=1S/C14H10ClN3OS/c15-9-5-1-2-6-10(9)16-13(19)18-14-17-11-7-3-4-8-12(11)20-14/h1-8H,(H2,16,17,18,19)
• InChI Key: ZVRKRMYJZKNVCO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)NC3=CC=CC=C3Cl

Description

N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea, also known as BPU, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. BPU belongs to the class of benzothiazole ureas and has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea is not fully understood. However, it has been shown to inhibit the activity of tubulin, a protein that is essential for cell division. N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea binds to the colchicine-binding site of tubulin, which leads to the disruption of microtubule formation and ultimately cell cycle arrest. N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects
N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has been shown to possess antiviral activity against HSV-1 and HSV-2.

Advantages and Limitations for Lab Experiments

N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has several advantages for lab experiments. It is relatively easy to synthesize and can be easily scaled up for large-scale production. N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has also been extensively studied for its potential as a therapeutic agent, which makes it an attractive candidate for further research. However, N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea also has some limitations for lab experiments. It has been shown to possess cytotoxicity at high concentrations, which may limit its use in certain experiments. In addition, the exact mechanism of action of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea is not fully understood, which may make it difficult to design experiments to further elucidate its biological activity.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea. One area of research is to further elucidate the mechanism of action of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea. This may involve studying the interaction of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea with tubulin and other proteins involved in cell division. Another area of research is to investigate the potential of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea as a therapeutic agent for the treatment of cancer and other diseases. This may involve studying the efficacy of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea in animal models and clinical trials. Finally, research may also focus on developing new derivatives of N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea with improved biological activity and reduced toxicity.

Synthesis Methods

N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea can be synthesized by reacting 2-chloroaniline with 2-aminobenzothiazole in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with urea to yield N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has been extensively studied for its potential as a therapeutic agent. It has been shown to possess antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N-(1,3-benzothiazol-2-yl)-N'-(2-chlorophenyl)urea has been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).